2-chloro-N-cyclopropyl-N-[(4-fluorophenyl)methyl]pyridine-3-carboxamide

• IUPAC Name: 2-chloro-N-cyclopropyl-N-[(4-fluorophenyl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C16H14ClFN2O/c17-15-14(2-1-9-19-15)16(21)20(13-7-8-13)10-11-3-5-12(18)6-4-11/h1-6,9,13H,7-8,10H2
• InChI Key: MMIOJUAUXCRWQV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CC2=CC=C(C=C2)F)C(=O)C3=C(N=CC=C3)Cl
• Molecular Formula: C16H14ClFN2O
• Molecular Weight: 304.74 g/mol

Description

2-chloro-N-cyclopropyl-N-[(4-fluorophenyl)methyl]pyridine-3-carboxamide, also known as CPPC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. CPPC is a pyridine carboxamide derivative that is used as a tool compound in pharmacological studies and has been shown to exhibit a wide range of biological activities.

Mechanism of Action

2-chloro-N-cyclopropyl-N-[(4-fluorophenyl)methyl]pyridine-3-carboxamide exerts its pharmacological effects by selectively inhibiting the activity of specific enzymes. For instance, it has been shown to bind to the ATP-binding site of PKC, which results in the inhibition of its kinase activity. Similarly, 2-chloro-N-cyclopropyl-N-[(4-fluorophenyl)methyl]pyridine-3-carboxamide has been shown to inhibit GSK-3β by binding to its ATP-binding site, thereby preventing its phosphorylation activity.
Biochemical and Physiological Effects
2-chloro-N-cyclopropyl-N-[(4-fluorophenyl)methyl]pyridine-3-carboxamide has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in various cancer cell lines. Additionally, 2-chloro-N-cyclopropyl-N-[(4-fluorophenyl)methyl]pyridine-3-carboxamide has been shown to exert neuroprotective effects by inhibiting the activity of JNK, which is involved in the pathogenesis of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2-chloro-N-cyclopropyl-N-[(4-fluorophenyl)methyl]pyridine-3-carboxamide has several advantages for use in laboratory experiments. It is a potent and selective inhibitor of specific enzymes, making it an ideal tool compound for studying the biological functions of these enzymes. Additionally, 2-chloro-N-cyclopropyl-N-[(4-fluorophenyl)methyl]pyridine-3-carboxamide has been shown to exhibit low toxicity and good pharmacokinetic properties, which makes it suitable for in vivo studies.
However, there are also limitations associated with the use of 2-chloro-N-cyclopropyl-N-[(4-fluorophenyl)methyl]pyridine-3-carboxamide in laboratory experiments. For instance, its high cost and limited availability may pose a challenge for researchers who wish to use it in their studies. Additionally, its selectivity for specific enzymes may limit its usefulness in studying the broader biological functions of these enzymes.

Future Directions

There are several potential future directions for research involving 2-chloro-N-cyclopropyl-N-[(4-fluorophenyl)methyl]pyridine-3-carboxamide. One area of interest is the development of 2-chloro-N-cyclopropyl-N-[(4-fluorophenyl)methyl]pyridine-3-carboxamide-based therapeutics for the treatment of various diseases, including cancer and neurodegenerative diseases. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the pharmacological effects of 2-chloro-N-cyclopropyl-N-[(4-fluorophenyl)methyl]pyridine-3-carboxamide and to identify additional targets for this compound.
Conclusion
In conclusion, 2-chloro-N-cyclopropyl-N-[(4-fluorophenyl)methyl]pyridine-3-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. Its selective inhibitory activity against specific enzymes makes it an ideal tool compound for studying the biological functions of these enzymes. Further research is needed to fully elucidate the potential applications of 2-chloro-N-cyclopropyl-N-[(4-fluorophenyl)methyl]pyridine-3-carboxamide in the development of therapeutics for various diseases.

Synthesis Methods

The synthesis of 2-chloro-N-cyclopropyl-N-[(4-fluorophenyl)methyl]pyridine-3-carboxamide involves the reaction of 2-chloro-3-cyanopyridine with cyclopropylamine, followed by the reaction of the resulting compound with 4-fluorobenzyl chloride. The final product is obtained after purification and isolation through column chromatography.

Scientific Research Applications

2-chloro-N-cyclopropyl-N-[(4-fluorophenyl)methyl]pyridine-3-carboxamide has been extensively studied for its potential applications in various fields of scientific research. It has been shown to exhibit potent inhibitory activity against various enzymes, including protein kinase C (PKC), glycogen synthase kinase 3β (GSK-3β), and c-Jun N-terminal kinase (JNK).